Cas no 154195-30-9 (1-Benzylazepane-2,5-dione)

1-Benzylazepane-2,5-dione Properties

Names and Identifiers

• 1-Benzylazepane-2,5-dione
• 1-Benzyl-azepane-2,5-dione
• Tetrahydro-1-(phenylmethyl)-1H-azepine-2,5-dione
• 1H-Azepine-2,5-dione, tetrahydro-1-(phenylMethyl)-
• 1-benzyl-2,5-azepanedione
• 7738AA
• FCH2793033
• AX8237931
• Y10407
• DTXSID90677583
• AC-29589
• F2147-2743
• DA-29725
• CS-0156300
• DS-17551
• AKOS015917452
• MFCD17677085
• AB91450
• 154195-30-9
• 1H-Azepine-2,5-dione, tetrahydro-1-(phenylmethyl)-
• +Expand

• MDL： MFCD17677085
• InChIKey： CTOCTUGUWVAJRP-UHFFFAOYSA-N
• Inchi： 1S/C13H15NO2/c15-12-6-7-13(16)14(9-8-12)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• SMILES： O=C1C([H])([H])C([H])([H])C(C([H])([H])C([H])([H])N1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.110278721g/mol
• Heavy Atom Count: 16
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 37.4

Experimental Properties

• Boiling Point: 392.0±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 180.9±18.3 °C
• Solubility: Slightly soluble (5 g/l) (25 º C),
• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),